Cas no 1805766-08-8 (3-(3-(Trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propanoic acid)

• Product Name: 3-(3-(Trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propanoic acid
• CAS No: 1805766-08-8
• MF: C₁₁H₈F₆O₃S
• MW: 334.234843254089
• CID: 4986272
• Update Time: 2025-05-21

3-(3-(Trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-(Trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propanoic acid

• Inchi： 1S/C11H8F6O3S/c12-10(13,14)20-7-3-1-2-6(4-5-8(18)19)9(7)21-11(15,16)17/h1-3H,4-5H2,(H,18,19)
• InChI Key： LANIGCJOXFEQRI-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C(=CC=CC=1CCC(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 357
• XLogP3: 4.6
• Topological Polar Surface Area: 71.8

Additional information on 3-(3-(Trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propanoic acid

3-(3-(Trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propanoic Acid (CAS No. 1805766-08-8): A Comprehensive Overview

3-(3-(Trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propanoic acid (CAS No. 1805766-08-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This compound, characterized by its unique trifluoromethoxy and trifluoromethylthio functional groups, exhibits remarkable properties that make it a valuable intermediate in various synthetic applications. In this article, we delve into the chemical properties, applications, and market trends of this compound, while also addressing some of the most frequently searched questions by researchers and industry professionals.

The molecular structure of 3-(3-(Trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propanoic acid features a phenyl ring substituted with both a trifluoromethoxy group (-OCF3) and a trifluoromethylthio group (-SCF3), along with a propanoic acid side chain. These functional groups contribute to its high lipophilicity and metabolic stability, which are critical factors in drug design and agrochemical formulations. The presence of fluorine atoms enhances the compound's bioavailability and resistance to enzymatic degradation, making it a preferred choice for researchers working on novel therapeutic agents.

One of the most searched questions about 3-(3-(Trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propanoic acid is its role in medicinal chemistry. Recent studies have highlighted its potential as a building block for the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and antiviral drugs. The compound's ability to modulate enzyme activity and interact with biological targets has made it a subject of interest in high-throughput screening programs. Additionally, its agrochemical applications are another hot topic, with researchers exploring its use in the formulation of next-generation pesticides and herbicides due to its stability and efficacy.

In the realm of material science, 3-(3-(Trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propanoic acid is being investigated for its potential to enhance the properties of polymers and coatings. The compound's fluorine-rich structure imparts water and oil repellency, making it suitable for applications in waterproof textiles and corrosion-resistant coatings. This aligns with the growing demand for advanced materials in industries such as automotive, aerospace, and electronics.

Market trends indicate a rising demand for fluorinated compounds like 3-(3-(Trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propanoic acid, driven by their versatility and performance benefits. The compound's synthesis and scalability are frequently discussed topics, with researchers seeking efficient and cost-effective production methods. Innovations in catalytic processes and green chemistry are expected to further boost its accessibility and adoption across various sectors.

Another frequently asked question revolves around the safety and handling of 3-(3-(Trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propanoic acid. While the compound is not classified as hazardous under standard regulations, proper laboratory practices should be followed to ensure safe usage. Its stability under normal conditions and compatibility with common solvents make it a practical choice for industrial and research applications.

In conclusion, 3-(3-(Trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propanoic acid (CAS No. 1805766-08-8) is a multifaceted compound with significant potential in multiple industries. Its unique chemical properties, coupled with its applications in drug discovery, agrochemicals, and advanced materials, position it as a key player in the evolving landscape of specialty chemicals. As research continues to uncover new uses for this compound, its market relevance is expected to grow, making it a topic of enduring interest for scientists and industry professionals alike.